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Compound of Interest

Compound Name: Scoparinol

Cat. No.: B174570 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties,

isolation, and known biological activities of Scoparinol, a labdane-type diterpenoid of interest

for its potential therapeutic applications.

Chemical Identity and Structure
Scoparinol is a natural product isolated from the herb Scoparia dulcis[1]. Its chemical identity

is well-established through various spectroscopic methods.

Chemical Structure
The chemical structure of Scoparinol is characterized by a labdane diterpenoid core. The

IUPAC name for Scoparinol is [(1R,4S,4aR,8R,8aR)-8-(hydroxymethyl)-4-[(E)-5-hydroxy-3-

methylpent-3-enyl]-4a,8-dimethyl-3-methylidene-2,4,5,6,7,8a-hexahydro-1H-naphthalen-1-yl]

benzoate[2][3].

A 2D representation of the chemical structure is provided below:
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Image Source: PubChem CID 14781533[2]

Chemical and Physical Properties
The key chemical and physical properties of Scoparinol are summarized in the table below for

easy reference.

Property Value Reference(s)

Molecular Formula C₂₇H₃₈O₄ [2][4][5]

Molecular Weight 426.6 g/mol [2][4][5]

CAS Number 130838-00-5 [2][4][6][7]

Synonyms Scoparil, Scoparinol [2]

Appearance Powder [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

Storage Temperature -20°C [6][7][8]

Experimental Protocols: Isolation of Scoparinol
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Scoparinol is naturally sourced from the plant Scoparia dulcis. The general methodology for its

isolation involves solvent extraction followed by chromatographic separation. Below is a

representative experimental workflow based on published methods for the isolation of

diterpenoids from this plant[5][9].
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Workflow for the Isolation of Scoparinol from Scoparia dulcis

Plant Material Preparation

Extraction

Fractionation

Chromatographic Purification

Harvest Aerial Parts of Scoparia dulcis

Air-dry and Powder the Plant Material

Percolate with 95% Ethanol at Room Temperature

Evaporate Solvent Under Vacuum

Obtain Crude Ethanol Extract

Partition with Ethyl Acetate (EtOAc)

EtOAc Fraction

Silica Gel Column Chromatography

Collect and Analyze Fractions (e.g., by TLC)

Isolate Pure Scoparinol
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Hypothetical Anti-inflammatory Signaling Pathway for Scoparinol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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